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Compound of Interest

Compound Name: Nonyl 7-bromoheptanoate

Cat. No.: B15551566

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of Nonyl 7-
bromoheptanoate. Due to the limited availability of experimental data for this specific
compound in public literature, this document presents a combination of data for related
compounds and predicted values for Nonyl 7-bromoheptanoate, alongside a detailed,
plausible experimental protocol for its synthesis and characterization.

Introduction

Nonyl 7-bromoheptanoate is an ester comprised of a nonyl alcohol moiety and a 7-
bromoheptanoic acid backbone. While its direct applications are not widely documented, its
structure suggests potential utility as an intermediate in organic synthesis, particularly in the
introduction of a C16 chain with a terminal bromine, which can be further functionalized.
Understanding its physical properties is crucial for its handling, purification, and use in synthetic
protocols.

Physicochemical Data

The following table summarizes the known physical properties of 7-bromoheptanoic acid and
its methyl and ethyl esters, which serve as a basis for the estimated properties of Nonyl 7-
bromoheptanoate.
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7- Methyl 7- Ethyl 7- Nonyl 7-
Property Bromoheptano bromoheptano bromoheptano bromoheptanoa
ic Acid ate ate te (Estimated)
Molecular C7H13BrO2[1][2] CoH17BrO2[5][6]
CsH1s5BrO2z[4] C16H31BrO2z
Formula [3] [718]
Molecular Weight
209.08[3] 223.11[4] 237.13[5][6][7] 335.34
(g/mol)
> 150 (at
N ) 145 (at 3 mmHgQ) ) 112 (at 5 mmHg)
Boiling Point (°C) Not available reduced
[1] [e1[71i8]
pressure)
] ] < 25 (likely a
Melting Point , -
0 136-138[1] Not available 29[6][71[8] liquid at room
temp.)
] 1.3771 (rough ) 1.217 (at 25 °C)
Density (g/mL) ) Not available ~1.1
estimate)[1] [61[7118]
_ _ _ n20/D 1.459[6][7]
Refractive Index Not available Not available 8] ~1.46
Soluble in
organic solvents,  Presumed Presumed Soluble in
Solubility moderately soluble in soluble in nonpolar organic

soluble in water.

[2]

organic solvents.

organic solvents.

solvents.

Note on Estimated Values: The properties for Nonyl 7-bromoheptanoate are estimated based

on the trends observed in the homologous series of alkyl 7-bromoheptanoates. The boiling

point and density are expected to increase with the lengthening of the alkyl chain, while the

melting point may not follow a simple linear trend but is expected to be low.

Experimental Protocols

The following section details a standard laboratory procedure for the synthesis and

characterization of Nonyl 7-bromoheptanoate.
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3.1. Synthesis of Nonyl 7-bromoheptanoate via Fischer Esterification

This protocol describes the synthesis of Nonyl 7-bromoheptanoate from 7-bromoheptanoic
acid and nonyl alcohol.

Materials:

e 7-bromoheptanoic acid

e Nonyl alcohol (1-Nonanol)

e Toluene

e Sulfuric acid (concentrated)

o Saturated sodium bicarbonate solution
e Brine (saturated sodium chloride solution)
e Anhydrous magnesium sulfate

o Dean-Stark apparatus

e Round-bottom flask

e Reflux condenser

e Separatory funnel

e Rotary evaporator

Procedure:

e To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add
7-bromoheptanoic acid (1.0 eq), nonyl alcohol (1.2 eq), and toluene (to dissolve the
reactants).

e Add a catalytic amount of concentrated sulfuric acid (e.g., 3-5 drops).
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Heat the mixture to reflux. Water produced during the reaction will be collected in the Dean-
Stark trap.

Monitor the reaction progress by observing the amount of water collected. The reaction is
complete when no more water is formed.

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with water, saturated
sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the filtrate using a rotary evaporator to obtain the
crude Nonyl 7-bromoheptanoate.

Purify the crude product by vacuum distillation.
3.2. Characterization

The identity and purity of the synthesized Nonyl 7-bromoheptanoate would be confirmed
using the following standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 3C): To confirm the molecular
structure.

Infrared (IR) Spectroscopy: To identify the characteristic ester carbonyl stretch (~1740 cm™1).

Mass Spectrometry (MS): To determine the molecular weight and confirm the presence of
bromine through the isotopic pattern.

Gas Chromatography (GC): To assess the purity of the final product.

Visualizations

4.1. Synthesis Workflow
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The following diagram illustrates the general workflow for the synthesis and purification of
Nonyl 7-bromoheptanoate.

Reactants
(7-Bromoheptanoic Acid, Nonyl Alcohol)

Fischer Esterification

(Toluene, H2SOa catalyst)

Workup
(Washing and Extraction)

Drying and Concentration

Purification
(Vacuum Distillation)

Pure Nonyl 7-bromoheptanoate

Click to download full resolution via product page

Caption: Synthesis and purification workflow for Nonyl 7-bromoheptanoate.
4.2. Characterization Workflow

This diagram outlines the logical flow for the analytical characterization of the synthesized

compound.
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Caption: Analytical workflow for the characterization of Nonyl 7-bromoheptanoate.

Safety Information

While specific toxicity data for Nonyl 7-bromoheptanoate is not available, it should be handled
with the standard precautions for a halogenated organic compound. It is advisable to work in a

well-ventilated fume hood and wear appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat. For related compounds like 7-bromoheptanoic

acid, hazards include skin and eye irritation.

This guide is intended for use by qualified professionals and should be supplemented with a
thorough literature search and risk assessment before any experimental work is undertaken.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2025 BenchChem. All rights reserved. 717 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/7-Bromoheptanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/7-Bromoheptanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-7-bromoheptanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-7-bromoheptanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-7-bromoheptanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-7-bromoheptanoate
https://www.sigmaaldrich.com/HK/zh/product/aldrich/393304
https://www.sigmaaldrich.com/GB/en/product/aldrich/393304
https://www.guidechem.com/dictionary/en/29823-18-5.html
https://www.benchchem.com/product/b15551566#physical-properties-of-nonyl-7-bromoheptanoate
https://www.benchchem.com/product/b15551566#physical-properties-of-nonyl-7-bromoheptanoate
https://www.benchchem.com/product/b15551566#physical-properties-of-nonyl-7-bromoheptanoate
https://www.benchchem.com/product/b15551566#physical-properties-of-nonyl-7-bromoheptanoate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15551566?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

